Cas no 1785765-04-9 (Methyl 4-((1H-1,2,4-triazol-3-yl)methyl)benzoate)

• Product Name: Methyl 4-((1H-1,2,4-triazol-3-yl)methyl)benzoate
• CAS No: 1785765-04-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 4773022
• PubChem ID: 84220682
• Update Time: 2025-05-23

Methyl 4-((1H-1,2,4-triazol-3-yl)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-((1H-1,2,4-triazol-3-yl)methyl)benzoate
• BS-16288
• 1785765-04-9
• AKOS016042679
• methyl 4-[(1H-1,2,4-triazol-3-yl)methyl]benzoate
• methyl 4-(1H-1,2,4-triazol-5-ylmethyl)benzoate
• D74851
• EN300-7445226
• Methyl4-((1H-1,2,4-triazol-3-yl)methyl)benzoate
• CS-0089173

• Inchi： 1S/C11H11N3O2/c1-16-11(15)9-4-2-8(3-5-9)6-10-12-7-13-14-10/h2-5,7H,6H2,1H3,(H,12,13,14)
• InChI Key： TYFFOCNYTODYNV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CC1=NC=NN1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9

Additional information on Methyl 4-((1H-1,2,4-triazol-3-yl)methyl)benzoate

Recent Advances in the Study of Methyl 4-((1H-1,2,4-triazol-3-yl)methyl)benzoate (CAS: 1785765-04-9)

Methyl 4-((1H-1,2,4-triazol-3-yl)methyl)benzoate (CAS: 1785765-04-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its chemical properties, biological activities, and potential applications.

The compound's structure, featuring a 1,2,4-triazole moiety linked to a benzoate ester, has been the focus of numerous synthetic and pharmacological investigations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 4-((1H-1,2,4-triazol-3-yl)methyl)benzoate exhibit potent inhibitory activity against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study utilized molecular docking simulations to elucidate the compound's binding interactions with bacterial enzyme targets, providing valuable insights for further optimization.

In addition to its antimicrobial properties, recent research has explored the anticancer potential of Methyl 4-((1H-1,2,4-triazol-3-yl)methyl)benzoate. A 2024 preprint article available on bioRxiv reported that the compound induces apoptosis in human colorectal cancer cells (HCT-116) through the modulation of key signaling pathways, including the PI3K/AKT/mTOR axis. These findings suggest that the compound could serve as a promising lead for the development of targeted cancer therapies, particularly for malignancies with high resistance to conventional treatments.

The synthesis and characterization of Methyl 4-((1H-1,2,4-triazol-3-yl)methyl)benzoate have also seen significant advancements. A recent publication in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity while reducing environmental impact through the use of green chemistry principles. This methodological innovation is expected to facilitate broader access to the compound for both academic and industrial research purposes.

Looking ahead, the versatility of Methyl 4-((1H-1,2,4-triazol-3-yl)methyl)benzoate positions it as a valuable tool for drug discovery. Ongoing studies are investigating its potential applications in neurodegenerative diseases and inflammatory disorders, with preliminary data indicating promising activity in models of Alzheimer's disease and rheumatoid arthritis. As research progresses, this compound is likely to remain a focal point in the search for new therapeutic agents with improved efficacy and safety profiles.